Cas no 75792-33-5 (3-(propan-2-yloxy)benzaldehyde)

• Product Name: 3-(propan-2-yloxy)benzaldehyde
• CAS No: 75792-33-5
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD01922005
• CID: 892520
• PubChem ID: 712914
• Update Time: 2025-10-05

3-(propan-2-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(1-Methylethoxy)benzaldehyde
• 3-Isopropoxybenzaldehyde
• 3-ISOPROPOXY-BENZALDEHYDE
• 3-propan-2-yloxybenzaldehyde
• Benzaldehyde, 3-(1-methylethoxy)-
• 3-isopropoxybenzaldehdye
• 3-Isopropoxy-benzaldehyd
• 3-iso-propyloxybenzaldehyde
• m-isopropoxybenzaldehyde
• 3-(propan-2-yloxy)benzaldehyde
• SY173557
• AS-19688
• FT-0769337
• AKOS000113663
• 3-isopropoxy benzaldehyde
• J-512720
• I10223
• DTXSID10351898
• BB 0254309
• CS-0186836
• Z53836052
• 3-isopropoxy-benzaldehyde, AldrichCPR
• 75792-33-5
• 4-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)-1-phenylbutan-1-one
• MFCD01922005
• EN300-52339
• SCHEMBL599867
• A865623
• DB-031888
• ALBB-001150
• STK500433

• MDL： MFCD01922005
• Inchi： 1S/C10H12O2/c1-8(2)12-10-5-3-4-9(6-10)7-11/h3-8H,1-2H3
• InChI Key： NOBKCEXLDDGYID-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)C=1)C(C)C

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.28630

3-(propan-2-yloxy)benzaldehyde Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT